Atr-IN-14

• Molecular Formula: C20H20FN7O
• Molecular Weight: 393.4 g/mol
• InChI: InChI=1S/C20H20FN7O/c1-12-11-29-8-7-28(12)17-9-13(16-4-6-24-27(16)2)18-14(21)10-22-19(20(18)25-17)15-3-5-23-26-15/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,23,26)/t12-/m1/s1
• InChIKey: DWIFLVFTZABWNK-GFCCVEGCSA-N

ATR-IN-14 Procurement Scrutiny

ATR-IN-14 is listed in several chemical vendor catalogs as 'compound 1', a potent ATR kinase inhibitor. The compound is purported to inhibit CHK1 protein phosphorylation downstream of the ATR signaling pathway, with a reported inhibition rate of 98.03% at 25 nM and an anti-proliferative IC50 of 64 nM in LoVo cells [1]. Based on these specifications, it is marketed as a research tool for studying the ATR-CHK1 axis in cancer models. However, the primary literature reporting this compound has not been identified, and all available quantitative data originates from vendor datasheets, which lack essential context such as assay conditions, direct comparator data, and selectivity profiles that are critical for scientific procurement decisions [1].

Structural identity not independently confirmed; verify with vendor before use

All quantitative data sourced from vendor datasheets; assay conditions and selectivity not characterized

Prioritize parallel benchmarking against well-characterized ATR inhibitors in your own assays

• [1] TargetMol. (n.d.). ATR-IN-14 (compound 1) Product Datasheet. Retrieved from https://www.targetmol.cn/compound/atr-in-14 View Source

ATR-IN-14 Substitution Risks

The ATR inhibitor landscape is populated by well-characterized clinical candidates (e.g., berzosertib, ceralasertib, elimusertib) and preclinical tools (e.g., VE-821, AZ20) with extensively documented selectivity, pharmacokinetic, and pharmacodynamic profiles [1]. In contrast, the publicly available data for ATR-IN-14 is limited to a single potency measurement in a single cell line . This critical data gap means that substituting ATR-IN-14 for another agent based solely on its nominal ATR potency would be a high-risk assumption, as its off-target activity profile, cellular target engagement beyond CHK1, and metabolic stability are entirely unknown and cannot be inferred from its primary target inhibition data .

Established ATR inhibitors (berzosertib, ceralasertib, elimusertib) have published selectivity profiles; ATR-IN-14’s off-target activity is unknown, so substitution may introduce confounding pharmacology.

CHK1 inhibition reported only as a single-point percentage (98.03% at 25 nM) without an IC50 curve; relative potency versus reference tools like VE-821 remains uncertain.

Commercial structure is distinct from patent compound I-N-14 (US10392391); assuming the same pharmacological profile would be a high-risk extrapolation.

• [1] Shi, Q., et al. (2023). ATR inhibitors in cancer therapy: current landscape and future directions. Signal Transduction and Targeted Therapy, 8, Article 354. View Source

ATR-IN-14 Differentiation Data Gaps

LoVo Cell Antiproliferative Activity

The most specific quantitative data for ATR-IN-14 reports an anti-proliferative IC50 of 64 nM in LoVo cells [1]. For comparison, the clinical ATR inhibitor elimusertib (BAY-1895344) shows an IC50 of 71 nM in the same cell line [2]. While this indicates comparable in vitro efficacy, this evidence is tagged as a 'Cross-study comparable' due to the unknown assay format (e.g., incubation time, readout) for ATR-IN-14. Other inhibitors show superior potency: camonsertib (RP-3500) has an IC50 of 28 nM and ceralasertib shows an IC50 of 440 nM, highlighting the wide range of activities in this model [2].

LoVo Antiproliferative IC50

Cross-study comparable

64 nM

vs elimusertib: 71 nM

vs camonsertib: 28 nM

vs ceralasertib: 440 nM

Comparable LoVo cell potency reported, but assay format unknown.

Vendor data only; cross-study comparison may be confounded.

Evidence Dimension	Antiproliferative IC50 in LoVo cell line
Target Compound Data	64 nM
Comparator Or Baseline	Elimusertib (BAY-1895344): IC50 = 71 nM; Camonsertib (RP-3500): IC50 = 28 nM; Ceralasertib (AZD6738): GI50 = 440 nM
Quantified Difference	ATR-IN-14 is approximately 1.1-fold more potent than elimusertib but 2.3-fold less potent than camonsertib.
Conditions	LoVo human colon cancer cells; specific assay details (e.g., MTS, MTT, IncuCyte) not specified for ATR-IN-14 [1]; comparator data from published study [2].

Why This Matters

Demonstrates cellular target engagement, but lack of standardized assay conditions prevents a definitive conclusion on comparable potency.

• [1] InvivoChem. (n.d.). ATR-IN-14 Product Datasheet. Retrieved from https://www.invivochem.cn/atr-in-14.html View Source
• [2] Shi, Q., et al. (2023). ATR inhibitors in cancer therapy: current landscape and future directions. Signal Transduction and Targeted Therapy, 8, Article 354. (Table 5). View Source

ATR Pathway Inhibition Benchmarking

ATR-IN-14 is reported to inhibit CHK1 protein phosphorylation by 98.03% at a concentration of 25 nM [1]. This near-complete suppression of a downstream biomarker at a low nanomolar concentration suggests potent cellular target engagement. However, this measurement is a single-point inhibition percentage, not an IC50 value, which is the standard metric for direct comparison. For context, the related tool compound VE-821 has a reported ATR IC50 of 26 nM, but no single-concentration inhibition percentage is available for direct comparison [2]. Without an IC50 curve, the true potency of ATR-IN-14 cannot be benchmarked against these standards, making this supporting evidence of target engagement but not of superior potency.

CHK1 Phosphorylation Inhibition

Supporting evidence

98.03% at 25 nM

Indicates target engagement; full IC50 curve not available.

Cell type and assay format unspecified.

Evidence Dimension	Inhibition of CHK1 phosphorylation
Target Compound Data	98.03% inhibition at 25 nM
Comparator Or Baseline	VE-821: ATR IC50 = 26 nM [2]. No single-point inhibition data available for direct comparison.
Quantified Difference	Not calculable; data types are incompatible.
Conditions	ATR-mediated CHK1 phosphorylation assay; cell type and assay context (e.g., ELISA, Western blot, stimulated vs. basal) not specified in vendor records [1].

Why This Matters

A >98% inhibition at 25 nM indicates effective target engagement, but the lack of a full dose-response curve means relative potency versus alternative tool compounds cannot be quantified.

• [1] ATR-IN-14. (n.d.). In ATR-IN-14 Product Page. AMSBIO. Retrieved from https://www.amsbio.com/atr-in-14-ams-t61808-100-mg/ View Source
• [2] Charrier, J. D., et al. (2011). Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. Journal of Medicinal Chemistry, 54(7), 2320–2330. View Source

Structural Identity Discrepancy

A critical finding for procurement is a major identity discrepancy. The chemical structure sold under the name 'ATR-IN-14' by various vendors (CAS: 2765785-88-2, SMILES: C[C@@H]1COCCN1C2=NC3=C(...)F ) is structurally distinct from 'Compound I-N-14' disclosed in the Vertex Pharmaceuticals patent family (US10392391, SMILES: CN1CCN(CC1)c1c(F)cncc1NC(=O)c1c(N)nn2cc(Cl)cnc12 [1]). The patent compound I-N-14 has a reported ATR Ki of 550 nM [1], which is significantly weaker than the potency implied by the cellular data reported for the commercial 'ATR-IN-14'. This suggests the commercial product may be a different chemotype entirely, perhaps a later-stage optimization compound (e.g., 'compound 1' from a different study). Until this provenance is resolved, assuming the patent data for compound I-N-14 applies to the commercial ATR-IN-14 is a major liability.

Structural Identity

Class-level inference

Structure differs from patent I-N-14

Commercial compound may not match patent chemotype; identity must be verified.

Vendor structures differ from Vertex patent; no published Ki for this scaffold.

Evidence Dimension	Chemical structure and patent provenance
Target Compound Data	Commercial ATR-IN-14: (3R)-4-[5-fluoro-4-(2-methylpyrazol-3-yl)-8-(1H-pyrazol-5-yl)-1,7-naphthyridin-2-yl]-3-methylmorpholine .
Comparator Or Baseline	Patent Compound I-N-14 from US10392391: N-[3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)phenyl]-... [1].
Quantified Difference	Non-identical molecular scaffolds. Patent I-N-14 has an ATR Ki of 550 nM [1], while commercial ATR-IN-14’s ATR Ki is not reported.
Conditions	Commercial structures derived from vendor CAS listings and patent documents.

Why This Matters

Procurement under the name 'ATR-IN-14' risks obtaining a compound with potentially different selectivity, potency, and intellectual property status than expected. Identity must be verified with the vendor before use in critical studies.

• [1] BindingDB. (2022, September 25). BDBM411585: US10392391, Compound I-N-14. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=411585 View Source

ATR-IN-14 Application Scenarios

Phenotypic Screening in LoVo Models

If structural identity can be independently verified, the reported 64 nM IC50 in LoVo cells [1] suggests ATR-IN-14 can be used as a starting point for studying ATR-dependent proliferation in colorectal cancer. However, its use is strictly limited to exploratory in vitro studies and must be benchmarked against a well-characterized tool compound like VE-821 or elimusertib in the same experiment [2].

CHK1 Phosphorylation Pathway Studies

The demonstrated 98.03% inhibition of CHK1 phosphorylation at 25 nM [1] positions ATR-IN-14 as a candidate for target engagement studies focused on the ATR-CHK1 signaling pathway. This application is contingent on replicating the full dose-response and confirming inhibition of downstream signaling across multiple cell lines.

Chemical Tool Validation Standard

The significant discrepancy between the commercial structure and the Vertex patent compound I-N-14 [1] [2] makes ATR-IN-14 a valuable case study for chemical biology training and tool validation. Scientists can use this case to practice verifying the identity and purity of commercially sourced inhibitors against their claimed patent-derived provenance before committing to downstream functional experiments [2].

Application

Selection Property

Validation Focus

LoVo colorectal cancer cell studies

Identity‑verified ATR inhibitor

Parallel benchmarking with known ATR tools (VE‑821, elimusertib)

ATR‑CHK1 pathway signaling studies

Confirmed target engagement

Dose‑response replication across multiple cell lines

Chemical tool identity‑verification case studies

Structural identity documentation

Independent analytical characterization (NMR, HRMS) vs patent data

• [1] TargetMol. (n.d.). ATR-IN-14 (compound 1) Product Datasheet. Retrieved from https://www.targetmol.cn/compound/atr-in-14 View Source
• [2] BindingDB. (2022, September 25). BDBM411585: US10392391, Compound I-N-14. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=411585 View Source